Cas no 1256823-02-5 (5-bromo-2-isopropyl-3-methoxypyridine)

• Product Name: 5-bromo-2-isopropyl-3-methoxypyridine
• CAS No: 1256823-02-5
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 6830269
• PubChem ID: 129957872
• Update Time: 2025-04-03

5-bromo-2-isopropyl-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 1256823-02-5
• SCHEMBL25186955
• 5-Bromo-2-isopropyl-3-methoxypyridine
• 5-bromo-2-isopropyl-3-methoxypyridine

• Inchi： 1S/C9H12BrNO/c1-6(2)9-8(12-3)4-7(10)5-11-9/h4-6H,1-3H3
• InChI Key： VVVCHXPDJKYVRA-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)OC)C(C)C

Computed Properties

• Exact Mass: 229.01023Da
• Monoisotopic Mass: 229.01023Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 22.1Ų